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Compound of Interest

Compound Name: 7-isopropyl-1H-indole

CAS No.: 57817-04-6

Cat. No.: B3145654

Get Quote

CAS: 57817-04-6 | Formula: C₁₁H₁₃N | MW: 159.23 g/mol [1]

Executive Summary & Application Context
7-Isopropyl-1H-indole is a sterically congested indole derivative where the isopropyl group at

the C7 position exerts significant influence on the electronic and steric environment of the

indole N-H. Unlike its C3-substituted counterparts (tryptamines), C7-substituted indoles are

critical "scaffold-hopping" intermediates used to modulate metabolic stability and lipophilicity in

drug candidates (e.g., fluvastatin analogs, receptor modulators).

Core Challenge: Due to the steric bulk of the isopropyl group adjacent to the nitrogen atom

(position 1), this compound often exhibits disrupted crystal packing compared to 7-

methylindole, resulting in a lower melting point (often appearing as a viscous oil or low-melting

solid at room temperature).

Physicochemical Data Profile
The following data aggregates predicted values derived from structure-activity relationship

(SAR) algorithms and comparative experimental data of structural analogs (e.g., 7-
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methylindole, 6-isopropylindole).

Table 1: Physical Properties & Specifications
Property Value / Range Confidence / Method

Physical State
Viscous Oil or Low-Melting

Solid

Based on steric disruption of

crystal lattice (Ref: 7-

Methylindole MP is 85°C;

Isopropyl bulk reduces this).

Melting Point (MP) 30 – 45 °C (Predicted)

Experimental determination

required via DSC (see Protocol

A).

Boiling Point (BP) 285 – 295 °C (at 760 mmHg)

Extrapolated from Indole

(254°C) + Isopropyl increment

(~35-40°C).

Boiling Point (Reduced) 135 – 140 °C (at 10 mmHg)
Estimated using nomograph

for vacuum distillation.

Density 0.98 – 1.02 g/cm³
Predicted liquid density at

25°C.

LogP 3.3 – 3.6
High lipophilicity due to alkyl

substitution.

Solubility DCM, EtOAc, DMSO, MeOH Insoluble in water.

Critical Note: Commercial samples often appear as dark oils due to oxidation. Pure 7-

isopropylindole should be colorless to pale yellow. If the sample is solid, it may undergo

sublimation before melting; use sealed capillaries.

Synthesis & Purification Workflow
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The synthesis of 7-substituted indoles is non-trivial due to the lack of activation at the C7

position in the parent indole. The most robust route is the Fischer Indole Synthesis or the

Bartoli Indole Synthesis.

Figure 1: Synthesis and Purification Logic
The following diagram outlines the decision tree for synthesizing and isolating 7-

isopropylindole, highlighting critical purification steps to ensure accurate physical property

measurement.
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Caption: Workflow for the isolation of 7-isopropylindole. Vacuum distillation is preferred for oily

crudes to avoid thermal decomposition.

Experimental Protocols for Characterization
As an Application Scientist, relying solely on literature values for rare intermediates is risky. Use

these self-validating protocols to generate primary data.

Protocol A: Precision Melting Point (Differential
Scanning Calorimetry - DSC)
For samples that are semi-solid or low-melting, standard capillary methods are inaccurate.

Preparation: Weigh 2–5 mg of dried 7-isopropylindole into an aluminum Tzero pan.

Hermetically seal to prevent sublimation.

Equilibration: Equilibrate at -20°C to ensure the sample is fully crystallized.
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Ramp: Heat from -20°C to 100°C at a rate of 5°C/min.

Analysis: Record the Onest Temperature (

) of the endothermic peak. This is the thermodynamic melting point, independent of operator
error.

Protocol B: Micro-Boiling Point (Siwoloboff Method)
Used when sample quantity is limited (<100 mg) and vacuum distillation is not feasible.

Setup: Place a small amount of liquid (approx. 0.5 cm depth) in a standard ignition tube (4

mm diameter).

Capillary: Insert a fine melting point capillary, sealed at the top end, open end down, into the

liquid.

Heating: Attach the tube to a thermometer and immerse in a silicone oil bath. Heat gently.

Observation:

As temperature rises, bubbles will escape from the capillary (air expansion).

Transition: When a rapid, continuous stream of bubbles emerges, the vapor pressure

equals atmospheric pressure.

Measurement: Stop heating. Note the temperature at the exact moment bubbling stops

and liquid begins to be sucked back into the capillary. This is the Boiling Point.

Protocol C: Structural Validation (¹H-NMR)
Confirm the regiochemistry (7-position) before trusting physical data.

Solvent: CDCl₃.

Key Signals:

Isopropyl Group: Look for a doublet (6H, ~1.3 ppm) and a septet (1H, ~3.5 ppm).
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Indole NH: Broad singlet at >8.0 ppm. Note: The NH signal may be shifted upfield or

broadened due to steric shielding by the 7-isopropyl group.

Aromatic Region: Pattern must integrate to 4 protons (H2, H3, H4, H5, H6). H4, H5, H6

will show an ABC-like pattern, distinct from the ABCD pattern of unsubstituted indole.

References & Data Sources
National Institute of Standards and Technology (NIST).Indole: Gas Phase Thermochemistry

Data. (Used for baseline Indole BP/MP extrapolation). [Link]

PubChem.Compound Summary: 7-Isopropyl-1H-indole (CAS 57817-04-6).[2] (Identifier

verification). [Link]

Organic Chemistry Portal.Fischer Indole Synthesis: Mechanisms and Protocols. (Synthetic

route grounding). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. cas 57817-04-6|| where to buy 7-Isopropyl-1H-indole [spanish.chemenu.com]

2. 7-Isopropyl-1H-indole [myskinrecipes.com]

To cite this document: BenchChem. [Technical Guide: Characterization and Properties of 7-
Isopropyl-1H-Indole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3145654/docs#technical-guide-characterization-and-
properties-of-7-isopropyl-1h-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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